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Compound of Interest

Compound Name: AU-224

Cat. No.: B1664763 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

ABT-737 is a potent and selective small-molecule inhibitor of the B-cell lymphoma 2 (Bcl-2)

family of anti-apoptotic proteins.[1] As a BH3 mimetic, it mimics the action of pro-apoptotic

BH3-only proteins to bind with high affinity to Bcl-2, Bcl-xL, and Bcl-w, but not to Mcl-1 or A1.[2]

[3] This action prevents the sequestration of pro-apoptotic proteins like Bax and Bak, thereby

promoting their activation, which leads to mitochondrial outer membrane permeabilization,

cytochrome c release, and subsequent activation of the caspase cascade, culminating in

apoptosis.[4][5] These characteristics make ABT-737 a valuable tool for studying the intrinsic

apoptotic pathway and for preclinical investigation as an anti-cancer agent, particularly in

hematologic malignancies and small-cell lung cancer.[1][6]

Data Presentation
All quantitative data for the preparation and handling of ABT-737 are summarized in the table

below for easy reference.
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Parameter Value Source(s)

Molecular Weight 813.43 g/mol [5]

Appearance Lyophilized powder [5]

Solubility

- Soluble in DMSO (≥40.67

mg/mL; up to 100 mM) -

Insoluble in Ethanol - Insoluble

in Water

[6][7][8]

Storage (Powder)
-20°C, desiccated. Stable for

at least 24 months.
[5]

Storage (Stock Solution)

- Aliquot to avoid freeze-thaw

cycles. - Store at -20°C for up

to 3 months. - Store at -80°C

for up to 1 year.

[2][5]

Inhibitor Specificity (Kᵢ)
- Bcl-2 (≤ 1 nM) - Bcl-xL (≤ 1

nM) - Bcl-w (≤ 1 nM)
[5]

Typical In Vitro Conc. 50 nM - 15 µM [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM ABT-737 Stock
Solution
This protocol describes the preparation of a concentrated stock solution of ABT-737, typically in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment:

ABT-737 powder (CAS No: 852808-04-9)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance and weigh paper/boat
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Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator water bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Methodology:

Preparation: Bring the ABT-737 vial to room temperature before opening to prevent moisture

condensation. Perform all steps in a chemical fume hood or a biosafety cabinet.

Weighing: Carefully weigh 8.13 mg of ABT-737 powder and transfer it to a sterile tube.

Calculation: Mass (mg) = Desired Molarity (mol/L) × Volume (L) × Molecular Weight (

g/mol ) × 1000 (mg/g)

For 1 mL of 10 mM solution: 0.010 mol/L × 0.001 L × 813.43 g/mol × 1000 mg/g = 8.13

mg.

Solubilization: Add 1.0 mL of high-purity DMSO to the tube containing the ABT-737 powder.

Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If necessary, briefly sonicate the solution in a water bath or warm it to

37°C for 10 minutes to aid dissolution.[9] Ensure no particulates are visible.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

compound, dispense the stock solution into single-use aliquots (e.g., 10-20 µL) in sterile

cryovials.[5] Store the aliquots at -20°C for short-term use (up to 3 months) or at -80°C for

long-term storage (up to 1 year).[2][5]

Protocol 2: Preparation of Working Solution for In Vitro
Assays
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This protocol provides a general guideline for diluting the concentrated stock solution for use in

cell culture experiments.

Methodology:

Thawing: Thaw a single aliquot of the 10 mM ABT-737 stock solution at room temperature.

Dilution: Serially dilute the stock solution into complete cell culture medium to achieve the

desired final concentration for your experiment.

Example for 10 µM working solution: Add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium for a final volume of 1 mL.

Solvent Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically kept below 0.3%, with 0.1% being preferable.[9]

Remember to include a vehicle control (medium with the same final concentration of DMSO)

in your experimental design.

Application: Mix the working solution gently by pipetting or inverting the tube before adding it

to the cells.
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Stock Solution Preparation

Working Solution Preparation

ABT-737 Powder

1. Weigh 8.13 mg of Powder

2. Add 1 mL of DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C / -80°C

A. Thaw Stock Aliquot

B. Dilute in Cell Culture Medium
(e.g., to 10 µM)

C. Add to Cells
(Final DMSO ≤0.1%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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